Cas no 6882-07-1 (Benzeneethanaminium,3-hydroxy-4-methoxy-N,N,N-trimethyl-)

• Product name: Benzeneethanaminium,3-hydroxy-4-methoxy-N,N,N-trimethyl-
• CAS No: 6882-07-1
• MF: C₁₂H₂₀NO₂
• MW: 210.29270362854
• CID: 504784
• PubChem ID: 160877

Benzeneethanaminium,3-hydroxy-4-methoxy-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanaminium,3-hydroxy-4-methoxy-N,N,N-trimethyl-
• Benzeneethanaminium, 3-hydroxy-4-methoxy-N,N,N-trimethyl-
• Q27151397
• 3-Hydroxy-4-methoxy-N,N,N-trimethylbenzeneethanaminium
• 6882-07-1
• 2-(3-hydroxy-4-methoxyphenyl)-N,N,N-trimethylethan-1-aminium
• Salicifoline
• CHEBI:80899
• DTXSID20218923
• C17063
• 2-(3-hydroxy-4-methoxyphenyl)ethyl-trimethylazanium
• AKOS040753901

• Inchi： InChI=1S/C12H19NO2/c1-13(2,3)8-7-10-5-6-12(15-4)11(14)9-10/h5-6,9H,7-8H2,1-4H3/p+1
• InChI Key： REIMFKRWHOKOHQ-UHFFFAOYSA-O
• SMILES： C[N+](C)(C)CCC1=CC(=C(C=C1)OC)O

Computed Properties

• Exact Mass: 210.1495
• Monoisotopic Mass: 210.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols